Cas no 1153535-57-9 (1-(4-bromophenyl)butan-2-amine)
1-(4-bromophenyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromophenyl)butan-2-amine
- Benzeneethanamine, 4-bromo-α-ethyl-
-
- MDL: MFCD12139797
- Inchi: 1S/C10H14BrN/c1-2-10(12)7-8-3-5-9(11)6-4-8/h3-6,10H,2,7,12H2,1H3
- InChI Key: FXNKUUXUTXCDLM-UHFFFAOYSA-N
- SMILES: C1(CC(CC)N)=CC=C(Br)C=C1
Experimental Properties
- Density: 1.299±0.06 g/cm3(Predicted)
- Boiling Point: 288.7±15.0 °C(Predicted)
- pka: 9.82±0.10(Predicted)
1-(4-bromophenyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-306225-0.05g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 0.05g |
$348.0 | 2025-03-19 | |
| Enamine | EN300-306225-0.1g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 0.1g |
$364.0 | 2025-03-19 | |
| Enamine | EN300-306225-0.25g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 0.25g |
$381.0 | 2025-03-19 | |
| Enamine | EN300-306225-0.5g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 0.5g |
$397.0 | 2025-03-19 | |
| Enamine | EN300-306225-1.0g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 1.0g |
$414.0 | 2025-03-19 | |
| Enamine | EN300-306225-2.5g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 2.5g |
$810.0 | 2025-03-19 | |
| Enamine | EN300-306225-5.0g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-19 | |
| Enamine | EN300-306225-10.0g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 95.0% | 10.0g |
$1778.0 | 2025-03-19 | |
| Enamine | EN300-306225-1g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 1g |
$414.0 | 2023-09-05 | ||
| Enamine | EN300-306225-5g |
1-(4-bromophenyl)butan-2-amine |
1153535-57-9 | 5g |
$1199.0 | 2023-09-05 |
1-(4-bromophenyl)butan-2-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-(4-bromophenyl)butan-2-amine
Professional Introduction to 1-(4-bromophenyl)butan-2-amine (CAS No. 1153535-57-9)
1-(4-bromophenyl)butan-2-amine, with the chemical formula C10H13NBr, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1153535-57-9, has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of a bromine substituent on the phenyl ring and an amine group on the butyl chain makes it a versatile intermediate for synthesizing various bioactive molecules.
The synthesis of 1-(4-bromophenyl)butan-2-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-bromobenzaldehyde and butanamine. The bromine atom in the phenyl ring not only serves as a handle for further functionalization but also contributes to the compound's reactivity in various chemical transformations. This feature has made it a valuable building block in the construction of more complex molecular architectures.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the amine and brominated phenyl moieties. The amine group is a common pharmacophore in many drugs, often involved in hydrogen bonding interactions with biological targets. Meanwhile, brominated aromatic rings are frequently found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The combination of these features in 1-(4-bromophenyl)butan-2-amine suggests potential applications in treating various diseases, including neurological disorders and inflammatory conditions.
One of the most promising areas of research involving 1-(4-bromophenyl)butan-2-amine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine substituent on the phenyl ring can be exploited for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups at strategic positions within the molecule.
Recent studies have also highlighted the potential of 1-(4-bromophenyl)butan-2-amine in developing novel antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Compounds with structural motifs similar to known antibiotics have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The amine group in 1-(4-bromophenyl)butan-2-amine can be modified to enhance binding interactions with bacterial targets, while the brominated phenyl ring can contribute to improved bioavailability and resistance profiles.
The versatility of 1-(4-bromophenyl)butan-2-amine extends beyond its applications as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where it can bind to metal ions to form complexes with potential catalytic or luminescent properties. These metal complexes have found applications in areas such as catalysis, material science, and bioimaging. The ability to tune the electronic properties of these complexes by modifying the substituents on the ligand makes 1-(4-bromophenyl)butan-2-amine a valuable candidate for such studies.
In conclusion, 1-(4-bromophenyl)butan-2-amine (CAS No. 1153535-57-9) represents a fascinating compound with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features make it a versatile building block for synthesizing bioactive molecules, particularly those targeting neurological and inflammatory diseases. As research continues to uncover new therapeutic opportunities, compounds like this are poised to play a crucial role in shaping the future of medicine.
1153535-57-9 (1-(4-bromophenyl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)